Cas no 2229134-83-0 (1-(2-fluoropyridin-3-yl)ethane-1,2-diol)

• Product Name: 1-(2-fluoropyridin-3-yl)ethane-1,2-diol
• CAS No: 2229134-83-0
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 5985877
• PubChem ID: 165616359
• Update Time: 2025-05-27

1-(2-fluoropyridin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)ethane-1,2-diol
• EN300-1822828
• 2229134-83-0

• Inchi： 1S/C7H8FNO2/c8-7-5(6(11)4-10)2-1-3-9-7/h1-3,6,10-11H,4H2
• InChI Key： JCMOUZKOSJOLIT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(CO)O

Computed Properties

• Exact Mass: 157.05390666g/mol
• Monoisotopic Mass: 157.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(2-fluoropyridin-3-yl)ethane-1,2-diol

Recent Advances in the Study of 1-(2-fluoropyridin-3-yl)ethane-1,2-diol (CAS: 2229134-83-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-fluoropyridin-3-yl)ethane-1,2-diol (CAS: 2229134-83-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 1-(2-fluoropyridin-3-yl)ethane-1,2-diol as a key intermediate in the synthesis of novel fluorinated pyridine derivatives, which are increasingly recognized for their pharmacological relevance. The presence of the fluorine atom at the 2-position of the pyridine ring enhances the compound's metabolic stability and bioavailability, making it a promising scaffold for drug development. Researchers have employed advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(2-fluoropyridin-3-yl)ethane-1,2-diol exhibits moderate inhibitory effects against certain kinase enzymes implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed selective inhibition of JAK3 kinase, a target of interest for autoimmune diseases. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

Another area of interest is the potential application of 1-(2-fluoropyridin-3-yl)ethane-1,2-diol in the development of radiopharmaceuticals. The fluorine-18 isotope, when incorporated into the pyridine ring, could enable the compound to serve as a positron emission tomography (PET) tracer for imaging specific biological targets. Recent work by a team at the University of California, San Francisco, has explored this possibility, with promising initial results in preclinical models.

Despite these advancements, challenges remain in the large-scale production and formulation of 1-(2-fluoropyridin-3-yl)ethane-1,2-diol. Issues such as regioselectivity during synthesis and the need for improved purification techniques have been identified as critical bottlenecks. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, 1-(2-fluoropyridin-3-yl)ethane-1,2-diol (CAS: 2229134-83-0) represents a versatile and promising candidate in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities warrant further investigation, particularly in the contexts of kinase inhibition and radiopharmaceutical development. Future research should focus on optimizing synthetic routes, elucidating its mechanism of action, and evaluating its therapeutic potential in relevant disease models.